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Compound of Interest

Compound Name: Antibiotic G418

Cat. No.: B8051059

Get Quote

An in-depth exploration of the chemical properties, structure, and mechanism of action of

Geneticin (G418), a pivotal tool in modern molecular biology and drug development.

Introduction
Geneticin, commonly known as G418 or G418 sulfate, is an aminoglycoside antibiotic

produced by the bacterium Micromonospora rhodorangea.[1] Its structural similarity to

gentamicin B1 confers potent inhibitory effects on protein synthesis in a wide range of

organisms, including bacteria, yeast, protozoans, and mammalian cells.[1][2] This broad-

spectrum activity, coupled with a well-understood resistance mechanism, has established G418

as an indispensable selective agent for the generation of stably transfected eukaryotic cell

lines. This guide provides a detailed overview of the chemical and physical properties of G418,

its molecular structure, mechanism of action, and standardized experimental protocols for its

application in scientific research.

Chemical and Physical Properties
G418 is typically supplied as a sulfate salt, which enhances its stability and solubility in

aqueous solutions. The key chemical and physical properties of Geneticin sulfate are

summarized in the table below.
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Property Value

Chemical Formula C₂₀H₄₀N₄O₁₀ ⋅ 2H₂SO₄[3][4][5]

Molecular Weight 692.71 g/mol [4][5][6]

CAS Number 108321-42-2[3][4][5]

Appearance White to off-white powder or solid[4]

Solubility
Highly soluble in water (50-100 mg/mL);

Insoluble in DMSO and Ethanol.[1][4][7]

Purity Typically ≥90% (HPLC)[3]

Storage Temperature
Store desiccated at -20°C for long-term stability.

[5]

Molecular Structure
Geneticin is a complex aminoglycoside antibiotic. Its structure is characterized by a central 2-

deoxystreptamine ring linked to two amino sugar moieties. This intricate arrangement of

functional groups, including multiple hydroxyl and amino groups, is crucial for its interaction

with the ribosomal machinery.
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Caption: Chemical Structure of Geneticin (G418).

Mechanism of Action
The primary mechanism of action of G418 is the inhibition of protein synthesis. It binds to the

80S ribosomal subunit in eukaryotic cells, disrupting the elongation step of translation.[3] This

interference leads to the incorporation of incorrect amino acids and premature termination of

polypeptide chains, ultimately resulting in cell death.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://abo.com.pl/pl/p/file/e334ff7575fa9feeaab84b8cf3e2f1ab/G418_Disulfate_Kill_Curve_Protocol.pdf
https://www.medchemexpress.com/g-418.html
https://www.laboratorynotes.com/preparation-of-stock-solution-of-g-418-100-mg-ml-in-water/
https://www.enco.co.il/protocol.php?id=30
https://www.novoprolabs.com/tools/buffer-preparations-and-recipes/g418-geneticin-stock-solution
http://www.whitelabs.org/Lab%20Protocols/Mammalian%20Cell%20culture%20and%20manipulations/Preparation%20of%20Neomycin%20(G418)%20stock.htm
https://cdn.technologynetworks.com/ep/pdfs/protocol-of-stable-cell-line-generation.pdf
https://www.goldbio.com/products/g418-sulfate
https://www.benchchem.com/product/b8051059/docs#geneticin-g418-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b8051059/docs#geneticin-g418-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b8051059/docs#geneticin-g418-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b8051059/docs#geneticin-g418-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b8051059?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8051059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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